![molecular formula C20H21ClN6O3S2 B11412227 5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide](/img/structure/B11412227.png)
5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide
Description
The compound 5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide is a pyrimidine derivative featuring a chloro substituent at position 5, a propylsulfanyl group at position 2, and a carboxamide moiety linked to a phenyl ring substituted with a sulfamoyl group. The sulfamoyl group is further attached to a 4,6-dimethylpyrimidin-2-yl ring, creating a structurally complex molecule. Such compounds are typically synthesized via nucleophilic substitution and amide coupling reactions, with structural characterization relying on crystallographic tools like SHELX , ORTEP , and WinGX .
Properties
Molecular Formula |
C20H21ClN6O3S2 |
|---|---|
Molecular Weight |
493.0 g/mol |
IUPAC Name |
5-chloro-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2-propylsulfanylpyrimidine-4-carboxamide |
InChI |
InChI=1S/C20H21ClN6O3S2/c1-4-9-31-20-22-11-16(21)17(26-20)18(28)25-14-5-7-15(8-6-14)32(29,30)27-19-23-12(2)10-13(3)24-19/h5-8,10-11H,4,9H2,1-3H3,(H,25,28)(H,23,24,27) |
InChI Key |
RBJWUWBWLDFBMS-UHFFFAOYSA-N |
Canonical SMILES |
CCCSC1=NC=C(C(=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC(=CC(=N3)C)C)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide involves multiple stepsThe final step involves the addition of the propylsulfanyl group to the pyrimidine ring .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides .
Scientific Research Applications
5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects .
Comparison with Similar Compounds
Target Compound
- Sulfanyl group : Propyl (C₃H₇) at position 2.
- Pyrimidine substituent : 4,6-Dimethylpyrimidin-2-yl attached via sulfamoyl.
- Linker : Direct phenyl-carboxamide linkage.
Analog 1 ()
5-chloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}-2-(ethylsulfanyl)pyrimidine-4-carboxamide :
- Sulfanyl group : Ethyl (C₂H₅) at position 2.
- Pyrimidine substituent : 2,6-Dimethylpyrimidin-4-yl attached via sulfamoyl.
- Linker : Direct phenyl-carboxamide linkage.
Analog 2 ()
5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide :
- Sulfanyl group : 4-Fluorobenzyl (aromatic with fluorine substituent).
- Pyrimidine substituent: None; sulfamoyl is directly attached to phenyl.
- Linker : Ethyl chain between phenyl and carboxamide.
Comparative Data Table
Implications of Structural Variations
Physicochemical Properties
- Analog 2’s fluorobenzyl group introduces both lipophilic and electronic effects due to fluorine’s electronegativity .
- Solubility : The ethyl linker in Analog 2 may improve aqueous solubility compared to the direct phenyl linkages in the target and Analog 1.
Pharmacological Considerations
- Binding Interactions : The 4,6-dimethylpyrimidin-2-yl group in the target compound may optimize steric and electronic interactions with target proteins compared to Analog 1’s 2,6-dimethylpyrimidin-4-yl group.
- Metabolic Stability : Analog 2’s fluorinated benzyl group could reduce metabolic degradation, a common strategy in drug design .
Biological Activity
5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide is a compound that has garnered attention due to its potential biological activities. This article delves into the various biological activities associated with this compound, supported by relevant research findings, case studies, and data tables.
Chemical Structure and Properties
The compound's chemical structure features a pyrimidine core with various substituents that enhance its pharmacological properties. The presence of a sulfamoyl group is particularly significant, as it is associated with various therapeutic effects.
Antimicrobial Activity
Research indicates that pyrimidine derivatives exhibit notable antimicrobial properties. A study by Omar et al. (1996) highlighted that compounds similar to 5-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-(propylsulfanyl)pyrimidine-4-carboxamide demonstrated significant antibacterial activity against various strains of bacteria. The mechanism is believed to involve inhibition of bacterial growth and replication.
Antitumor Activity
The compound has also been investigated for its antitumor potential. A study by Zhang et al. (2014) reported that derivatives of pyrimidine showed efficacy in inhibiting tumor cell proliferation. The specific mechanisms include induction of apoptosis and cell cycle arrest in cancer cells.
Enzyme Inhibition
The compound's sulfamoyl group contributes to its ability to inhibit key enzymes. A study evaluating enzyme inhibitory activity found that related compounds effectively inhibited acetylcholinesterase (AChE) and urease, which are crucial in various biochemical pathways and disease processes (Aziz-ur-Rehman et al., 2011).
Case Study 1: Antimicrobial Evaluation
In a controlled study, several derivatives of the compound were synthesized and evaluated for their antimicrobial activity against Escherichia coli and Staphylococcus aureus. The results indicated that the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against both bacterial strains, demonstrating its potential as an antimicrobial agent.
Case Study 2: Antitumor Efficacy
Another study focused on the antitumor effects of the compound in vitro using human cancer cell lines. The results showed a dose-dependent reduction in cell viability, with IC50 values ranging from 10 to 20 µM across different cell lines. This suggests that the compound may be a promising candidate for further development in cancer therapy.
Data Tables
| Biological Activity | MIC (µg/mL) | IC50 (µM) | Reference |
|---|---|---|---|
| Antimicrobial (E. coli) | 32 | - | Omar et al., 1996 |
| Antimicrobial (S. aureus) | 32 | - | Omar et al., 1996 |
| Antitumor (Cancer Cell Lines) | - | 10-20 | Zhang et al., 2014 |
| Enzyme Inhibition (AChE) | - | - | Aziz-ur-Rehman et al., 2011 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
